![molecular formula C16H10ClN5O2 B5552156 N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]-1H-1,2,4-triazole-3-carboxamide](/img/structure/B5552156.png)
N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]-1H-1,2,4-triazole-3-carboxamide
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Overview
Description
Synthesis Analysis
The synthesis of related triazole compounds often involves multistep reactions, starting with basic aromatic compounds or acids. For example, N-(2-Aminoethyl)-1-(4-chlorophenyl)-5-methyl-1,2,3-triazole-4-carboxamide was synthesized through a five-step process using 4-chlorobenzenamine as the starting material, with the reaction conditions optimized for yield and product purity (Kan, 2015). Although not the exact compound , this process illustrates the complexity and precision required in synthesizing triazole derivatives.
Molecular Structure Analysis
Molecular structure analysis of triazole and benzoxazole derivatives often involves spectroscopic methods and theoretical studies. For instance, vibrational, electronic, and nonlinear optical properties of N-aryl ring-substituted benzamide compounds were investigated using UV-vis, FT-IR, FT-Raman spectroscopy, and DFT calculations, providing insights into their molecular geometries, bond lengths, angles, and substituent effects (Rao, Mohan, & Veeraiah, 2015).
Chemical Reactions and Properties
The chemical behavior of triazole and benzoxazole rings is influenced by their nitrogen-rich structure, which makes them reactive towards various chemical agents. For instance, the synthesis of 2-aryl[1,2,4]triazolo[5,1-b]benzoxazoles through oxidative cyclization of N-(benzoxazol-2-yl)benzamidines highlights the reactivity of these moieties under specific conditions, leading to the formation of complex heterocyclic systems (Sambaiah & Reddy, 1990).
Physical Properties Analysis
Physical properties such as solubility, melting point, and crystalline structure are crucial for understanding the material characteristics of these compounds. For example, the study of N-(x-chlorophenyl)-4-hydroxy-2-methyl-2H-1,2-benzothiazine-3-carboxamide 1,1-dioxide reveals its solid-state structure and intermolecular hydrogen bonding, which can influence its solubility and stability (Siddiqui et al., 2008).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]-1H-1,2,4-triazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H10ClN5O2/c17-11-4-2-1-3-10(11)16-21-12-7-9(5-6-13(12)24-16)20-15(23)14-18-8-19-22-14/h1-8H,(H,20,23)(H,18,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OOKKURZGDGCSCX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=NC3=C(O2)C=CC(=C3)NC(=O)C4=NC=NN4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H10ClN5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.73 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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